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Compound of Interest

Compound Name: (S)-3-Aminobutan-1-ol

Cat. No.: B1278218

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for (S)-3-
Aminobutan-1-ol, in accordance with the Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals. The information is intended to guide laboratory safety procedures,
risk assessments, and emergency preparedness.

Section 1: Chemical Identification and Physical
Properties

(S)-3-Aminobutan-1-ol is a chiral amino alcohol used as a building block in the synthesis of
various pharmaceutical compounds.

Identifier Value Source
IUPAC Name (3S)-3-aminobutan-1-ol [1]
CAS Number 61477-39-2 [1]
Molecular Formula CaH11NO [1]
Molecular Weight 89.14 g/mol [1]
Appearance Colorless to Light Yellow QOil
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Physical Property Value Source
Density 0.927 g/cm?3

Boiling Point 168 °C

Flash Point 55.6 - 56 °C [2]

Soluble in water. Slightly
Solubility soluble in DMSO and

Methanol.

Section 2: Hazard Identification and GHS
Classification

(S)-3-Aminobutan-1-ol is classified as a hazardous chemical. The primary hazards are related

to its corrosive nature.

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B burns and eye damage.[1][3]
[4]

Serious Eye Damage/Eye 1 H318: Causes serious eye

Irritation damage.[1]

GHS Label Elements:
» Pictogram:
o Corrosion
» Signal Word: Danger[1][4]
e Hazard Statements:

o H314: Causes severe skin burns and eye damage.[1][3][4]
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 Precautionary Statements:

o

Prevention: P260, P264, P280[1][3]

[¢]

Response: P301+P330+P331, P302+P361+P354, P304+P340, P305+P354+P338, P316,
P321, P363[1][3]

[¢]

Storage: P405[1][3]

o

Disposal: P501[1][3]

GHS Pictogram Signal Word Hazard Statements

(H314: Causes severe skin burns and eye damage) [H318: Causes serious eye damage)

Click to download full resolution via product page
GHS Hazard Communication for (S)-3-Aminobutan-1-ol.

Section 3: Toxicological Information

Specific experimental toxicological data, such as LD50 (median lethal dose) and LC50 (median
lethal concentration) for (S)-3-Aminobutan-1-ol, are not readily available in published literature
or safety data sheets. The toxicological properties have not been fully investigated.[5]

Toxicological Data for a Structural Isomer (2-Amino-1-butanol):

To provide some context, data for the structural isomer 2-Amino-1-butanol (CAS No. 96-20-8) is
presented below. It is important to note that while these compounds are structurally similar,
their toxicological profiles may differ.

Parameter Value Species Route Source
LD50 ~1800 mg/kg bw  Rat Oral
LD50 2300 mg/kg bw Mouse Oral
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Based on the available data for its isomer, (S)-3-Aminobutan-1-ol may have low to moderate
acute toxicity. However, due to its corrosive nature, the primary health risks are associated with

direct contact.

Section 4: Experimental Protocols and Safe
Handling

Given the corrosive nature of (S)-3-Aminobutan-1-ol, stringent safety protocols must be
followed. The following sections outline best practices for handling, personal protection, and
emergency procedures.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for any procedure involving this chemical to determine
the appropriate level of PPE.

Handling (S)-3-Aminobutan-1-ol

Alwayg required Always required Always required

¢ Minimuvaequired PPE

[ Chemical Splash Goggles D [Chemlcal-Re&stant Gloves] [Laboratory Coat / Chemical Apron]

(EN166 or NIOSH approved (e.g., Nitrile, Neoprene)

ifsplash hazard exists

Face Shield (for splash risk)

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE) Workflow.

Handling and Storage

e Handling:
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[e]

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

o

Avoid direct contact with skin, eyes, and clothing.[2]

[¢]

Use tools and equipment that are compatible with corrosive materials.

Prevent the formation of aerosols or mists.

[¢]

o Wash hands thoroughly after handling.[7]

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]
o Keep away from incompatible materials such as strong oxidizing agents and acids.[5]

o Store in a designated corrosives cabinet.[8]

Emergency Procedures: First Aid

Immediate and thorough action is critical in the event of exposure.

Skin Contact Eye Contact Inhalation Ingeption
Emmediaﬁe\y remove contaminated c\o(hmg) Emmemately flush eyes with water for at least 15-20 minutes, holding eyelids openj 7{M0ve person to fresh air.j [Rmse mouth. Do NOT induce vomitmgj
G\ush affected area with copious amounts of water for at least 15-20 mmules} [Remove contact lenses if present and easy to do] If not breathing, give artificial resplrauor\] Give water to drink (i conscious)]
Seek immediate medical attention. [Seek immediate medical attention (apmnalmo\ogm)) [Seek immediate medical anenuon] [Seek immediate medical anenlion]
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Click to download full resolution via product page

First-Aid Procedures for Exposure to (S)-3-Aminobutan-1-ol.

Emergency Procedures: Spills

In the event of a spill, the primary objectives are to ensure personnel safety, contain the spill,
and decontaminate the area.
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Chemical Spill Occurs

(Evacuate immediate area and alert others)

(Don appropriate PPE.)

(Contain the spill with absorbent, non-combustible material (e.g., sand, vermiculite))

l

[Neutralize carefully with a suitable agent if safe to do so)

l

(Collect absorbed material into a sealed, labeled waste container.)

l

(Decontaminate the spill area with Water)

l

(Dispose of waste according to institutional and local regulations.)

Click to download full resolution via product page

Emergency Spill Response Workflow.

Section 5: Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

e Specific Hazards: Combustible liquid. Thermal decomposition can produce toxic fumes,
including carbon oxides and nitrogen oxides.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Section 6: Disposal Considerations

Dispose of (S)-3-Aminobutan-1-ol and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow the chemical to
enter drains or waterways. Waste should be handled by a licensed professional waste disposal
service.[9]

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
Safety Data Sheet (SDS) provided by the manufacturer. All laboratory personnel must be
trained in the proper handling of hazardous chemicals and emergency procedures. Always
consult the original SDS and your institution's safety guidelines before working with any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Material Safety of (S)-3-
Aminobutan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278218#s-3-aminobutan-1-ol-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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